Cas no 1807073-39-7 (Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
• CAS No: 1807073-39-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4807228
• Update Time: 2025-05-20

Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)7-5(4-13)3-6(15)8(14-7)9(11)12/h3,9,15H,2H2,1H3
• InChI Key： XVZXQNLLMVJZIR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(=O)OCC)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1807073-39-7): A Comprehensive Overview

Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1807073-39-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxyl group, makes it a versatile intermediate for synthetic chemistry.

The compound's molecular structure, featuring a pyridine core with substituents at specific positions, contributes to its reactivity and potential biological activity. The 5-cyano group introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and interactions with biological targets. Meanwhile, the 2-(difluoromethyl) moiety enhances lipophilicity and metabolic stability, making it an attractive candidate for drug design. The 3-hydroxypyridine part provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have shown that compounds containing hydroxypyridine moieties exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups such as cyano and difluoromethyl has further expanded the spectrum of possible applications. For instance, research indicates that Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate may serve as a precursor for designing inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases like diabetes and cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the product.

One of the most compelling aspects of Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate is its potential in medicinal chemistry. Researchers have leveraged its structural framework to develop novel molecules with improved pharmacokinetic properties. For example, modifications at the 3-hydroxypyridine position have led to compounds with enhanced binding affinity to protein targets. This has opened up new avenues for treating neurological disorders and infectious diseases.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known bioactive molecules. Preliminary studies suggest that derivatives of Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate may exhibit herbicidal or fungicidal activity. By fine-tuning the substituents on the pyridine ring, chemists can develop environmentally friendly agrochemicals that are effective against pests while minimizing ecological impact.

The development of new synthetic routes for this compound is an ongoing area of research. Innovations in catalytic systems and green chemistry principles are being explored to make the synthesis more efficient and sustainable. For instance, solvent-free reactions and microwave-assisted synthesis have been investigated to reduce waste generation and energy consumption.

In conclusion, Ethyl 5-cyano-2-(difluoromethyl)-3-hydroxypyridine-6-carboxylate represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for designing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play a significant role in addressing global health challenges.